Cas no 1804449-05-5 (2-Chloro-5-(difluoromethyl)-3-hydroxy-6-nitropyridine)

• Product Name: 2-Chloro-5-(difluoromethyl)-3-hydroxy-6-nitropyridine
• CAS No: 1804449-05-5
• MF: C₆H₃ClF₂N₂O₃
• MW: 224.549427270889
• CID: 4869866
• Update Time: 2025-06-20

2-Chloro-5-(difluoromethyl)-3-hydroxy-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(difluoromethyl)-3-hydroxy-6-nitropyridine

• Inchi： 1S/C6H3ClF2N2O3/c7-4-3(12)1-2(5(8)9)6(10-4)11(13)14/h1,5,12H
• InChI Key： CEGIPBMOHHPWKL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(F)F)C([N+](=O)[O-])=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.2
• Topological Polar Surface Area: 78.9

Additional information on 2-Chloro-5-(difluoromethyl)-3-hydroxy-6-nitropyridine

Professional Introduction to 2-Chloro-5-(difluoromethyl)-3-hydroxy-6-nitropyridine (CAS No. 1804449-05-5)

2-Chloro-5-(difluoromethyl)-3-hydroxy-6-nitropyridine, with the CAS number 1804449-05-5, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic aromatic nitro compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of multiple functional groups, including a chloro substituent, a difluoromethyl group, a hydroxyl group, and a nitro group, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The compound's molecular structure is characterized by a pyridine core, which is a common motif in many biologically active molecules. The pyridine ring provides a suitable platform for interactions with biological targets, making it an attractive scaffold for drug discovery. Specifically, the nitro group can be reduced to an amine, introducing new reactive sites for further functionalization. Additionally, the hydroxyl group can participate in hydrogen bonding interactions, enhancing binding affinity to biological receptors.

In recent years, there has been growing interest in the development of novel pyridine derivatives for their potential therapeutic applications. The combination of electron-withdrawing and electron-donating groups in 2-Chloro-5-(difluoromethyl)-3-hydroxy-6-nitropyridine makes it an excellent candidate for exploring new pharmacophores. For instance, the difluoromethyl group is known to enhance metabolic stability and binding affinity, which are crucial factors in drug design.

One of the most compelling aspects of this compound is its potential use in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. The pyridine scaffold is frequently found in kinase inhibitors due to its ability to mimic ATP binding pockets. The specific arrangement of substituents in 2-Chloro-5-(difluoromethyl)-3-hydroxy-6-nitropyridine suggests that it could interact with key residues in kinase active sites, potentially leading to the development of novel inhibitors.

Recent studies have also explored the use of this compound as a precursor for more complex molecules. By leveraging its reactive functional groups, researchers can synthesize derivatives with tailored properties for specific applications. For example, the nitro group can be selectively reduced to an amine using various reducing agents, allowing for further derivatization into more complex structures. This flexibility makes 2-Chloro-5-(difluoromethyl)-3-hydroxy-6-nitropyridine a valuable building block in synthetic chemistry.

The hydroxyl group present in this compound also offers opportunities for further functionalization. Hydroxyl groups can participate in hydrogen bonding interactions, which are essential for binding to biological targets. Additionally, they can be used to introduce other functional groups through etherification or esterification reactions. These modifications can enhance the solubility and bioavailability of derived compounds, making them more suitable for pharmaceutical applications.

The chloro substituent in 2-Chloro-5-(difluoromethyl)-3-hydroxy-6-nitropyridine provides another layer of reactivity that can be exploited in drug design. Chloro groups are known to be good leaving groups in nucleophilic substitution reactions, allowing for further derivatization into more complex structures. This reactivity makes it possible to generate a wide range of derivatives with different pharmacological properties.

In conclusion, 2-Chloro-5-(difluoromethyl)-3-hydroxy-6-nitropyridine (CAS No. 1804449-05-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an excellent scaffold for developing novel therapeutic agents. By leveraging its various functional groups, researchers can explore new pharmacophores and develop compounds with tailored properties for specific applications. As our understanding of biological targets continues to grow, compounds like this will play an increasingly important role in drug discovery and development.